2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C23H16F4N4OS2/c1-13-21(34-22(28-13)14-6-8-15(24)9-7-14)18-10-11-20(31-30-18)33-12-19(32)29-17-5-3-2-4-16(17)23(25,26)27/h2-11H,12H2,1H3,(H,29,32)
• InChI Key: AQZAKGURFAEJGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)C3=NN=C(C=C3)SCC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C23H16F4N4OS2
• Molecular Weight: 504.5 g/mol
• CAS No.: 923681-82-7

Description

2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C23H16F4N4OS2 and its molecular weight is 504.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Elucidation

A study on the synthesis and antimicrobial activity of novel sulphonamide derivatives highlighted the versatility of acetamide derivatives in producing a range of bioactive compounds. This research demonstrated the potential of acetamide derivatives for generating compounds with significant antimicrobial properties, indicating the broad utility of such chemical frameworks in drug discovery (Fahim & Ismael, 2019).

Another example of compound development is found in the creation of pyridazin-3-one derivatives, which were synthesized from acetic anhydride and active methylene compounds. These compounds were used as a base for further chemical reactions, highlighting the compound's potential as a versatile intermediate in organic synthesis (Ibrahim & Behbehani, 2014).

Potential Bioactivity and Applications

The discovery and characterization of a potent, selective histamine H3 receptor inverse agonist demonstrated the therapeutic potential of pyridazinone derivatives in treating attentional and cognitive disorders. This research underlines the significance of structural modification and optimization in developing new pharmacological agents (Hudkins et al., 2011).

Additionally, the synthesis and structural elucidation of N-(4-aryl amine)-2-{[4-phenyl-5- (pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives showcased the methodical approach to creating compounds with potential antibacterial, antifungal, and anti-tuberculosis activity. This study exemplifies the process of drug discovery, from synthesis to bioactivity screening (MahyavanshiJyotindra et al., 2011).